Cas no 1781571-62-7 (3-Amino-1,6-diethyl-1,2-dihydropyridin-2-one)
3-Amino-1,6-diethyl-1,2-dihydropyridin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-1,6-diethyl-1,2-dihydropyridin-2-one
- EN300-725140
- 1781571-62-7
- 2(1H)-Pyridinone, 3-amino-1,6-diethyl-
-
- Inchi: 1S/C9H14N2O/c1-3-7-5-6-8(10)9(12)11(7)4-2/h5-6H,3-4,10H2,1-2H3
- InChI Key: YXLQMEASJLIBLB-UHFFFAOYSA-N
- SMILES: O=C1C(=CC=C(CC)N1CC)N
Computed Properties
- Exact Mass: 166.110613074g/mol
- Monoisotopic Mass: 166.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 46.3Ų
Experimental Properties
- Density: 1.043±0.06 g/cm3(Predicted)
- Boiling Point: 321.1±31.0 °C(Predicted)
- pka: 4.13±0.20(Predicted)
3-Amino-1,6-diethyl-1,2-dihydropyridin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-725140-0.05g |
3-amino-1,6-diethyl-1,2-dihydropyridin-2-one |
1781571-62-7 | 95.0% | 0.05g |
$816.0 | 2025-03-11 | |
| Enamine | EN300-725140-0.1g |
3-amino-1,6-diethyl-1,2-dihydropyridin-2-one |
1781571-62-7 | 95.0% | 0.1g |
$855.0 | 2025-03-11 | |
| Enamine | EN300-725140-0.25g |
3-amino-1,6-diethyl-1,2-dihydropyridin-2-one |
1781571-62-7 | 95.0% | 0.25g |
$893.0 | 2025-03-11 | |
| Enamine | EN300-725140-0.5g |
3-amino-1,6-diethyl-1,2-dihydropyridin-2-one |
1781571-62-7 | 95.0% | 0.5g |
$933.0 | 2025-03-11 | |
| Enamine | EN300-725140-1.0g |
3-amino-1,6-diethyl-1,2-dihydropyridin-2-one |
1781571-62-7 | 95.0% | 1.0g |
$971.0 | 2025-03-11 | |
| Enamine | EN300-725140-2.5g |
3-amino-1,6-diethyl-1,2-dihydropyridin-2-one |
1781571-62-7 | 95.0% | 2.5g |
$1903.0 | 2025-03-11 | |
| Enamine | EN300-725140-5.0g |
3-amino-1,6-diethyl-1,2-dihydropyridin-2-one |
1781571-62-7 | 95.0% | 5.0g |
$2816.0 | 2025-03-11 | |
| Enamine | EN300-725140-10.0g |
3-amino-1,6-diethyl-1,2-dihydropyridin-2-one |
1781571-62-7 | 95.0% | 10.0g |
$4176.0 | 2025-03-11 |
3-Amino-1,6-diethyl-1,2-dihydropyridin-2-one Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 3-Amino-1,6-diethyl-1,2-dihydropyridin-2-one
Professional Introduction to Compound with CAS No. 1781571-62-7 and Product Name: 3-Amino-1,6-diethyl-1,2-dihydropyridin-2-one
The compound with CAS No. 1781571-62-7 and the product name 3-Amino-1,6-diethyl-1,2-dihydropyridin-2-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the pyridinone class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The molecular structure of this compound, featuring an amino group at the 3-position and ethyl substituents at the 1 and 6 positions, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.
Recent research in medicinal chemistry has highlighted the importance of dihydropyridinone derivatives in the design of novel therapeutic agents. The presence of the 3-amino group in 3-Amino-1,6-diethyl-1,2-dihydropyridin-2-one enhances its potential for further functionalization, allowing for the creation of more complex molecules with tailored biological activities. This flexibility has been exploited in various synthetic strategies aimed at developing compounds with enhanced pharmacological profiles.
One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of biologically active molecules. The dihydropyridinone core is a well-known pharmacophore in medicinal chemistry, frequently employed in the development of drugs targeting cardiovascular diseases, neurological disorders, and inflammatory conditions. The ethyl groups at the 1 and 6 positions provide additional sites for chemical modification, enabling researchers to fine-tune the compound's properties to achieve desired pharmacokinetic and pharmacodynamic effects.
In recent years, there has been a surge in interest regarding small molecule modulators that can interact with biological targets at the molecular level. The 3-Amino-1,6-diethyl-1,2-dihydropyridin-2-one structure has shown promise in preliminary studies as a scaffold for developing inhibitors of key enzymes involved in metabolic pathways. Its ability to modulate enzyme activity could make it a valuable tool in the treatment of metabolic disorders such as diabetes and obesity.
The synthesis of 3-Amino-1,6-diethyl-1,2-dihydropyridin-2-one involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. The process typically begins with the formation of the dihydropyridinone ring through cyclization reactions, followed by selective functionalization to introduce the amino and ethyl groups. Advanced techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to achieve high yields and purity levels.
The biological evaluation of this compound has revealed several intriguing properties. In vitro studies have demonstrated its ability to interact with specific protein targets, leading to modulations in cellular signaling pathways. These findings suggest that 3-Amino-1,6-diethyl-1,2-dihydropyridin-2-one could be a lead compound for further development into therapeutic agents. Additionally, its structural features have been found to enhance bioavailability and reduce toxicity when compared to related analogs.
The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals where its unique properties could provide advantages over existing alternatives. The versatility of 3-Amino-1,6-diethyl-1,2-dihydropyridin-2-one makes it a promising candidate for interdisciplinary research projects aimed at addressing global challenges in medicine and industry.
As our understanding of biological systems continues to evolve, so does our ability to design molecules that can interact with them more effectively. The case of 3-Amino-1,6-diethyl-1,2-dihydropyridin-2-one underscores the importance of innovative chemical approaches in drug discovery. By leveraging cutting-edge synthetic techniques and computational methods, researchers can accelerate the development of new therapeutic agents that meet the growing demand for effective treatments.
The future prospects for this compound are bright, with ongoing research efforts focused on optimizing its synthesis and exploring new applications. Collaborative projects between academia and industry are likely to yield novel derivatives with enhanced efficacy and reduced side effects. As more data becomes available on its biological activity and pharmacokinetic properties,3-Amino-1,6-diethyl-1,2-dihydropyridin-2-one is poised to play a significant role in shaping the future landscape of pharmaceutical chemistry.
1781571-62-7 (3-Amino-1,6-diethyl-1,2-dihydropyridin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)